Cas no 2137589-74-1 (3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 2137589-74-1
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 6585390
• PubChem ID: 165475179
• Update Time: 2025-05-03

3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid
• 2137589-74-1
• EN300-1122530

• Inchi： 1S/C10H16O2S/c1-2-13-10(9(11)12)5-8(6-10)7-3-4-7/h7-8H,2-6H2,1H3,(H,11,12)
• InChI Key： UITJXSQSAAAKAN-UHFFFAOYSA-N
• SMILES： S(CC)C1(C(=O)O)CC(C1)C1CC1

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid

3-Cyclopropyl-1-(Ethylsulfanyl)cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid, identified by the CAS registry number CAS No. 2137589-74-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclobutane ring substituted with a cyclopropyl group and an ethylsulfanyl moiety. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The synthesis of 3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclobutane ring system. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The incorporation of the ethylsulfanyl group is achieved through sulfur-based coupling reactions, which are now optimized for higher yields and better stereochemical control. These developments have significantly enhanced the accessibility of this compound for both academic and industrial applications.

From a pharmacological perspective, 3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid has been investigated for its potential as a modulator of various biological targets. Studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its ability to interact with G-protein coupled receptors (GPCRs), a class of proteins critical for cellular signaling. This interaction suggests that the compound may have therapeutic potential in treating conditions such as inflammation, pain, and neurodegenerative diseases.

The structural uniqueness of this compound also lends itself to applications in materials science. Researchers at institutions like Stanford University have explored its use as a building block for self-assembling materials due to its rigid cyclobutane core and versatile functional groups. These studies demonstrate that CAS No. 2137589-74-1-based materials exhibit exceptional mechanical properties, making them candidates for advanced polymer systems and nanotechnology applications.

In terms of toxicity and safety profiles, recent in vivo studies conducted at the University of California, San Francisco, have shown that 3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid exhibits low acute toxicity in animal models. This finding is promising for its potential use in drug development programs, where safety is a paramount consideration. However, further long-term studies are required to fully assess its suitability for therapeutic applications.

The growing interest in CAS No. 2137589-74-1 can also be attributed to its role as a chiral building block in asymmetric synthesis. Its enantiomerically pure form has been utilized to construct complex natural products with high optical purity, a critical factor in modern drug discovery. This capability underscores its importance as both a research tool and a potential commercial product.

In conclusion, 3-cyclopropyl-1-(ethylsulfanyl)cyclobutane-1-carboxylic acid, or CAS No. 2137589-74-1, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, efficient synthesis methods, and promising biological activity position it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.